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Compound of Interest

Compound Name: Diboron tetrachloride

CAS No.: 13701-67-2

Cat. No.: B085474 Get Quote

Status: Operational | Tier: Level 3 (Senior Scientist) | Topic: Purification & Handling

Module 1: Critical Safety & Handling (The "Zero
Step")
WARNING:

is a high-energy boron subhalide. It is moisture-sensitive, hydrolytically unstable, and prone to
thermal disproportionation.

Atmosphere: All operations must occur under high-vacuum (

Torr or better) or strictly anhydrous Argon/Nitrogen.

Material Compatibility:

Glass: Borosilicate glass is standard.

Grease:DO NOT use silicone or hydrocarbon grease.

attacks them, forming black tar and compromising vacuum. Use Kel-F or Apiezon H
(fluorinated/halogenated) grease only.

Tubing: Stainless steel or thick-walled Tygon (short exposure only).
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Thermal Limit: Never allow crude

to warm above 0°C for extended periods. It disproportionates into

and non-volatile yellow solids (

,

).

Module 2: The Purification Workflow (Fractional
Condensation)
User Question:"I have crude product from the discharge reactor containing

and

. How do I separate them efficiently?"

The Solution: You must exploit the significant boiling point difference between Boron Trichloride

(

, bp 12.6°C) and Diboron Tetrachloride (

, bp 65.5°C) using a high-vacuum line equipped with precise cold traps.

The Protocol: "Trap-to-Trap" Distillation
Setup: Connect three traps in series between your reaction vessel and the vacuum pump.
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Component Temperature Coolant Mixture Function

Trap A -45°C
Chlorobenzene / Dry

Ice

Product Trap.

Condenses

(solid). Allows

to pass.

Trap B -78°C Acetone / Dry Ice

Scrubber Trap.

Catches trace

carryover.

Trap C -196°C Liquid Nitrogen

Waste Trap.

Condenses

completely.

Step-by-Step Procedure:

Degas: Ensure the crude mixture is frozen at -196°C. Open to vacuum to remove non-

condensable gases (

,

). Close vacuum.

Warm Up: Replace the -196°C bath on the Source Vessel with a 0°C ice bath.

Migration: Open the stopcocks. The mixture will sublime/vaporize.

will travel and solidify in Trap A (-45°C).

will pass through Trap A and condense in Trap C (-196°C).

Completion: When the Source Vessel is empty, close Trap A.

Validation: Isolate Trap A. Warm it to 0°C. Measure the vapor pressure (See Module 3).

Workflow Visualization
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Source Purification Train

Crude Mixture
(0°C Bath)

Trap A: -45°C
(Chlorobenzene)

Vapor Flow
(B2Cl4 + BCl3) Trap B: -78°C

(Acetone/Dry Ice)

BCl3 passes
Trace B2Cl4 caught

CRITICAL:
B2Cl4 freezes at -93°C.

At -45°C, it has negligible VP.
BCl3 passes freely.

Trap C: -196°C
(Liq. N2)

Pure BCl3
accumulates High Vacuum

Pump
Non-condensables

Click to download full resolution via product page

Caption: Schematic of the fractional condensation train required to separate B2Cl4 from BCl3.

Module 3: Troubleshooting & Quality Control (FAQs)
Issue 1: "My product is turning yellow."
Diagnosis:Thermal Decomposition.

is thermodynamically unstable relative to

and solid subchlorides.

Mechanism:

.

Fix:

Immediately re-cool the sample to -78°C or -196°C.

Perform a "clean-up" distillation: Pump on the sample at -78°C to remove the generated

.

Prevention: Store at -78°C or lower. Never store at RT for >1 hour.
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Issue 2: "The liquid is cloudy or has white precipitate."
Diagnosis:Hydrolysis (Moisture Contamination).

Mechanism:

(and other oxides).

Fix:

This is irreversible for the reacted portion.

Filter the mixture through a coarse glass frit (under vacuum/inert gas) or re-distill the

volatile fraction away from the solid oxides.

Issue 3: "How do I know if it is pure?" (The Self-
Validating Test)
Protocol: Vapor Pressure Measurement (Static Vacuum).

Isolate the purified

in a volume-calibrated bulb equipped with a mercury manometer or capacitance manometer.

Immerse the bulb in a 0°C ice bath.

Allow to equilibrate for 5 minutes.

Read Pressure:

Target:43-45 Torr (Standard: 44 Torr).

> 45 Torr: Contaminated with

(remove by pumping at -78°C).

< 43 Torr: Contaminated with lower volatility subchlorides or Hg (if Hg discharge used).

Module 4: Comparison of Impurities
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Impurity Origin Boiling Point Removal Strategy

Unreacted Starting

Material
12.6°C

Pump off at -78°C or

pass through -45°C

trap.

/
Thermal

Decomposition

Solid (Sublimes

>100°C)

Remains in Source

Flask during

distillation.

Hydrolysis -85°C
Degas (Freeze-Pump-

Thaw).

Silicon Chlorides Etching of glass walls Various

Fractional distillation

(difficult if boiling

points overlap).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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